Cas no 876307-92-5 ((1R)-1-(2-methoxynaphthalen-1-yl)ethan-1-amine)

• Product Name: (1R)-1-(2-methoxynaphthalen-1-yl)ethan-1-amine
• CAS No: 876307-92-5
• MF: C₁₃H₁₅NO
• MW: 201.264303445816
• CID: 5584612
• PubChem ID: 92207930
• Update Time: 2025-05-22

(1R)-1-(2-methoxynaphthalen-1-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenemethanamine, 2-methoxy-α-methyl-, (αR)-
• (1R)-1-(2-methoxynaphthalen-1-yl)ethan-1-amine

• Inchi： 1S/C13H15NO/c1-9(14)13-11-6-4-3-5-10(11)7-8-12(13)15-2/h3-9H,14H2,1-2H3/t9-/m1/s1
• InChI Key： LLMRGEVDGMDSDP-SECBINFHSA-N
• SMILES： C1([C@@H](C)N)=C2C(C=CC=C2)=CC=C1OC

Experimental Properties

• Density: 1.089±0.06 g/cm3(Predicted)
• Boiling Point: 352.1±25.0 °C(Predicted)
• pka: 9.08±0.29(Predicted)

Additional information on (1R)-1-(2-methoxynaphthalen-1-yl)ethan-1-amine

Comprehensive Overview of (1R)-1-(2-methoxynaphthalen-1-yl)ethan-1-amine (CAS No. 876307-92-5)

The compound (1R)-1-(2-methoxynaphthalen-1-yl)ethan-1-amine, identified by its CAS No. 876307-92-5, is a chiral amine derivative with significant potential in pharmaceutical and organic synthesis. Its unique structural features, including the methoxynaphthalene backbone and the chiral amine moiety, make it a valuable intermediate for drug discovery and material science. Researchers and industry professionals are increasingly interested in this compound due to its applications in asymmetric synthesis and bioactive molecule development.

In recent years, the demand for chiral building blocks like (1R)-1-(2-methoxynaphthalen-1-yl)ethan-1-amine has surged, driven by advancements in enantioselective catalysis and green chemistry. This compound’s ability to serve as a precursor for pharmaceutical intermediates aligns with the growing focus on sustainable and efficient synthetic routes. Users searching for "chiral amine synthesis" or "naphthalene derivatives in drug development" will find this compound particularly relevant, as it addresses key challenges in modern organic chemistry.

The methoxy group and naphthalene ring in 876307-92-5 contribute to its stability and reactivity, enabling diverse functionalization. This versatility is critical for designing targeted therapeutics, especially in areas like central nervous system (CNS) drug development, where structural complexity is often required. Searches for "CNS-active naphthalene compounds" or "asymmetric amine applications" highlight the compound’s relevance to cutting-edge research.

From a synthetic perspective, (1R)-1-(2-methoxynaphthalen-1-yl)ethan-1-amine exemplifies the importance of stereocontrol in medicinal chemistry. Its R-configuration ensures high enantiopurity, a trait demanded in FDA-approved drugs. Queries such as "chiral resolution techniques" or "amine derivatives in API synthesis" reflect the compound’s alignment with industry trends toward precision medicine.

Beyond pharmaceuticals, CAS No. 876307-92-5 has potential in material science, particularly for designing fluorescent probes or ligands for catalysis. The naphthalene core offers π-conjugation, useful in optoelectronic applications. This dual utility in life sciences and advanced materials makes it a compound of interdisciplinary interest, as seen in searches for "naphthalene-based functional materials."

In summary, (1R)-1-(2-methoxynaphthalen-1-yl)ethan-1-amine (876307-92-5) is a multifaceted compound bridging gaps between organic synthesis, drug development, and material innovation. Its role in addressing challenges like enantioselectivity and molecular design ensures its continued relevance in scientific and industrial applications.